Cas no 2243514-69-2 (2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid)
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2243514-69-2
- EN300-6492518
- 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid
-
- Inchi: 1S/C24H25NO4/c26-22(27)13-16-9-12-25(24(14-16)10-11-24)23(28)29-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,26,27)
- InChI Key: JXJGPTNOXDVABC-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CC(=O)O)CC21CC2)=O
Computed Properties
- Exact Mass: 391.17835828g/mol
- Monoisotopic Mass: 391.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 66.8Ų
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6492518-1.0g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 1.0g |
$2391.0 | 2025-03-15 | |
| Enamine | EN300-6492518-2.5g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 2.5g |
$4687.0 | 2025-03-15 | |
| Enamine | EN300-6492518-0.1g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 0.1g |
$2104.0 | 2025-03-15 | |
| Enamine | EN300-6492518-0.25g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 0.25g |
$2200.0 | 2025-03-15 | |
| Enamine | EN300-6492518-0.5g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 0.5g |
$2296.0 | 2025-03-15 | |
| Enamine | EN300-6492518-5.0g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 5.0g |
$6937.0 | 2025-03-15 | |
| Enamine | EN300-6492518-10.0g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 10.0g |
$10285.0 | 2025-03-15 | |
| Enamine | EN300-6492518-0.05g |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid |
2243514-69-2 | 95.0% | 0.05g |
$2009.0 | 2025-03-15 |
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid
Comprehensive Overview of 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid (CAS No. 2243514-69-2)
The compound 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid (CAS No. 2243514-69-2) is a specialized spirocyclic derivative with significant applications in peptide synthesis and drug discovery. Its unique azaspiro[2.5]octane core structure, combined with the Fmoc-protected (9H-fluoren-9-ylmethoxycarbonyl) group, makes it a valuable building block in organic chemistry and bioconjugation. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and biomaterial design, aligning with current trends in precision medicine and biocompatible polymers.
One of the most searched questions related to CAS No. 2243514-69-2 is its synthetic pathway and reactivity. The compound’s spirocyclic framework offers steric hindrance, which can influence molecular recognition and binding affinity—key factors in enzyme inhibition and receptor modulation. Additionally, the Fmoc group provides temporary protection for amines, a critical feature in solid-phase peptide synthesis (SPPS), a technique widely used in therapeutic peptide development. This aligns with the growing demand for peptide-based therapeutics, a market projected to expand due to their high specificity and low toxicity.
Another hot topic tied to this compound is its utility in click chemistry and bioorthogonal reactions. The carboxylic acid moiety in 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid allows for facile conjugation with amines or alcohols, enabling the creation of hybrid molecules for drug discovery. This is particularly relevant in the context of ADC (antibody-drug conjugate) development, where linker stability and controlled release are paramount. The compound’s rigid spirocyclic structure may also enhance metabolic stability, a recurring challenge in small-molecule drug design.
From a green chemistry perspective, researchers are exploring sustainable methods to synthesize CAS No. 2243514-69-2, such as catalysis or microwave-assisted reactions. These approaches reduce waste and energy consumption, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing. Furthermore, the compound’s potential in 3D-printed biomaterials and tissue engineering scaffolds has sparked interest, as its functional groups can be tailored to interact with biological matrices.
In summary, 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid represents a versatile tool in medicinal chemistry and material science. Its structural uniqueness and functional adaptability position it at the intersection of cutting-edge research and industrial applications. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.
2243514-69-2 (2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azaspiro[2.5]octan-7-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)